Fuji II Radiopaque

• CAS No.: 143637-04-1
• Molecular Formula: C11H18O
• Synonyms: Fuji II Radiopaque

Description

Fuji II Radiopaque is a self-curing glass ionomer cement (GIC) designed for restorative dental applications. It is chemically characterized by an acid-base reaction between a fluoroaluminosilicate glass powder and an aqueous polyacrylic acid solution. This reaction results in the formation of ionically cross-linked polymer chains, creating a biocompatible and self-hardening material. For research purposes, its key properties include a net setting time of approximately 4.83 minutes and radiopacity greater than dentin and enamel, which is crucial for distinguishing the material from tooth structure in radiographic analysis. Its primary research value lies in its ability to chemically bond to dental hard tissues without the need for a bonding agent, its sustained release of fluoride ions, and a coefficient of thermal expansion similar to that of natural tooth structure. This compound is indicated for use in non-carious cervical lesions, Class V restorations, and the Atraumatic Restorative Treatment (ART) technique. It is supplied as a powder and liquid system, with a recommended powder-to-liquid ratio of 2.7:1. This product is intended for laboratory research and characterization studies only. It is not for diagnostic or therapeutic use in humans.

Comparison with Similar Compounds

Comparison with Similar Compounds

Fuji II Radiopaque vs. Fuji II LC (Resin-Modified GIC)

Property	This compound	Fuji II LC	Reference
Radiopacity	2.5–3.0 mm Al equivalence	Similar to this compound
Setting Mechanism	Self-cured	Light-cured
Flexural Strength	10–15 MPa	20–25 MPa
Aesthetic Polish	Moderate	Superior due to finer filler
Fluoride Release	Sustained, rechargeable	Sustained, rechargeable

Clinical Implications: Fuji II LC’s light-cured system offers faster setting and higher mechanical strength, making it preferable for stress-bearing restorations. However, this compound remains cost-effective for non-load-bearing applications .

This compound vs. Vitremer (3M ESPE)

Property	This compound	Vitremer	Reference
Radiopacity	2.5–3.0 mm Al equivalence	~1.5 mm Al equivalence
Shade Consistency	No significant variation	No significant variation
Adhesion to Dentin	Moderate	Higher due to resin content
Biocompatibility	Mild tissue reaction	Comparable to Fuji II

Clinical Implications : Vitremer’s resin component enhances adhesion but reduces radiopacity, limiting its utility in posterior regions where radiographic visibility is critical .

This compound vs. Cention N (Ivoclar Vivadent)

Property	This compound	Cention N	Reference
Radiopacity	2.5–3.0 mm Al equivalence	Similar to this compound
Mechanical Strength	10–15 MPa	30–35 MPa
Microleakage	Moderate	Lower with adhesive
Application	Non-load-bearing	Load-bearing

Clinical Implications : Cention N’s alkasite composition provides superior strength for occlusal restorations but requires adhesive systems, increasing procedural complexity .

This compound vs. Iranian GIC (Experimental Cement)

Property	This compound	Iranian GIC	Reference
Radiopacity	2.5–3.0 mm Al equivalence	Comparable
Cost	Higher	30–40% lower
Particle Size	5–15 µm	8–20 µm
Clinical Validation	Extensive	Limited

Clinical Implications : Iranian GIC offers cost efficiency but lacks long-term clinical validation, making this compound a safer choice in evidence-based practice .

Critical Research Findings

• Radiopacity Consistency : this compound maintains consistent radiopacity across shades (e.g., #21–#23), unlike Photac-Fil, which shows significant variability .
• Biocompatibility: this compound elicits mild connective tissue reactions comparable to zinc oxide-eugenol cements, whereas Fuji Ionomer Type III provokes stronger inflammatory responses .
• Mechanical Limitations : Its flexural strength (10–15 MPa) is inferior to resin composites (e.g., Tetric N Ceram: 100–120 MPa), restricting use in high-stress areas .

Preparation Methods

Tooth Preparation and Isolation

The tooth surface must be cleaned using non-ionic detergents or pumice to remove debris. For pulp capping, calcium hydroxide is applied to exposed pulp tissue. Isolation with rubber dam or cotton rolls is mandatory to prevent moisture contamination, which compromises adhesion. Enamel and dentin are conditioned with GC Cavity Conditioner (10% polyacrylic acid) for 10–20 seconds to remove the smear layer and enhance bonding.

Powder-Liquid Mixing Techniques

The standard powder-to-liquid (P/L) ratio is 3.6 g powder to 1.0 g liquid for Fuji II LC CORE Material. For Fuji II LC Capsule, the pre-dosed capsule contains 0.33 g powder and 0.10 g liquid, optimized for mechanical mixing.

Mixing Steps:

• Manual Mixing :

  • Divide powder into two equal parts.

  • Incorporate the first half into the liquid using a plastic spatula for 10 seconds.

  • Add the second half and mix for an additional 10–15 seconds.

  • Total mixing time: 20–25 seconds.

• Capsule Mixing :

  • Load the capsule into a GC Capsule Applier and mix at 4,000 RPM for 10 seconds.

  • Working time: 3 minutes 15 seconds at 23°C, decreasing by 30–45 seconds per 5°C temperature rise.

Application and Contouring

The mixed cement is extruded directly into the cavity using a syringe (e.g., C-R Syringe) to minimize air bubbles. For deep cavities (>1.8 mm), incremental layering is required, with each layer light-cured for 20 seconds. A matrix band ensures proper contouring for proximal restorations.

Curing and Finishing

Light-Curing Parameters

Fuji II LC requires a visible light source at 470 nm wavelength. Each 1–2 mm layer is cured for 20 seconds, with the light tip positioned ≤1 mm from the material surface. Depth of cure at 23°C is 1.8 mm for A2 shade.

Post-Curing Finishing

Final contouring is performed under water spray using superfine diamond burs (25–40 μm grit). Polishing strips or silicone points achieve a smooth surface. A protective coating (e.g., GC Fuji VARNISH or G-COAT PLUS) is applied to prevent moisture loss and surface degradation.

Material Properties and Performance

Setting Characteristics

Fuji II exhibits a net setting time of 4.83 minutes at 37°C, significantly longer than Iranian GIC (3.83 minutes). This extended setting time allows adequate clinical manipulation but requires strict moisture control.

Radiopacity and Structural Analysis

Radiopacity, measured against an aluminum step wedge, is 2.3 mmAl for Fuji II compared to 1.9 mmAl for Iranian GIC. Energy-dispersive X-ray spectroscopy (EDS) confirms higher strontium (4.2 wt%) and fluoride (14.1 wt%) content in Fuji II powder, explaining its superior radiopacity and fluoride release.

Table 1: Comparative Properties of Fuji II and Iranian GIC

Property	This compound	Iranian GIC
Net Setting Time (min)	4.83	3.83
Radiopacity (mmAl)	2.3	1.9
Fluoride Content (wt%)	14.1	9.7
Strontium Content (wt%)	4.2	1.8

Comparative Analysis with Alternative GICs

Cost-Effectiveness and Clinical Implications

Despite its higher radiopacity and prolonged setting time, Fuji II is costlier than Iranian GIC. Studies suggest that Iranian GIC could be a viable alternative if future research confirms comparable mechanical properties .

Q & A

Q. What emerging technologies could advance this compound’s application in minimally invasive dental procedures?

• Methodological Answer : 3D-printed scaffolds incorporating this compound enable patient-specific restorations, assessed via finite element analysis (FEA) for stress distribution. Bioactive additives (e.g., strontium-doped glass) promote remineralization, validated by microhardness tests and Raman spectroscopy. Real-time tracking using cone-beam CT integrates radiopaque markers for guided implantology .